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Compound of Interest

3-Methoxy-1-benzofuran-2-
Compound Name: o
carboxylic acid

cat. No.: B2711310

An In-depth Technical Guide to the Infrared Spectroscopy of 3-Methoxy-1-benzofuran-2-
carboxylic acid

Introduction

3-Methoxy-1-benzofuran-2-carboxylic acid is a heterocyclic compound featuring a
benzofuran core, a fused bicyclic structure composed of a benzene ring and a furan ring. The
molecule is further functionalized with a carboxylic acid group at the 2-position and a methoxy
group at the 3-position. This substitution pattern makes it a subject of interest in synthetic
chemistry and drug development, where the benzofuran scaffold is a common pharmacophore.

Infrared (IR) spectroscopy is an indispensable analytical technique for the structural elucidation
of such molecules. By measuring the absorption of infrared radiation by a sample, we can
identify the specific vibrational modes of its chemical bonds. Each functional group possesses
a unique set of vibrational frequencies, producing a characteristic "fingerprint” in the IR
spectrum. This guide provides a detailed examination of the infrared spectroscopic profile of 3-
Methoxy-1-benzofuran-2-carboxylic acid, from experimental methodology to in-depth
spectral interpretation, designed for researchers and professionals in the chemical and
pharmaceutical sciences.

Molecular Structure and Key Vibrational Moieties
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To effectively interpret the infrared spectrum, one must first understand the molecular
architecture and identify the functional groups that will give rise to characteristic absorption
bands. The structure of 3-Methoxy-1-benzofuran-2-carboxylic acid contains three primary
components, each with distinct vibrational modes.

» To cite this document: BenchChem. [Infrared spectroscopy of 3-Methoxy-1-benzofuran-2-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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